Cas no 23742-84-9 (3-Tert-butyl-1-4-(trifluoromethyl)phenylurea)

• Product Name: 3-Tert-butyl-1-4-(trifluoromethyl)phenylurea
• CAS No: 23742-84-9
• MF: C₁₂H₁₅F₃N₂O
• MW: 260.255513429642
• CID: 3147489
• PubChem ID: 19584935
• Update Time: 2025-04-24

3-Tert-butyl-1-4-(trifluoromethyl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-1-[4-(trifluoromethyl)phenyl]urea
• SCHEMBL15946352
• YAA74284
• 1-tert-butyl-3-[4-(trifluoromethyl)phenyl]urea
• EN300-174622
• ZLRSGBPUOVSQAR-UHFFFAOYSA-N
• G28023
• Z44603794
• 23742-84-9
• CHEMBL4068287
• AKOS003809477
• 3-Tert-butyl-1-4-(trifluoromethyl)phenylurea

• Inchi： 1S/C12H15F3N2O/c1-11(2,3)17-10(18)16-9-6-4-8(5-7-9)12(13,14)15/h4-7H,1-3H3,(H2,16,17,18)
• InChI Key： ZLRSGBPUOVSQAR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)NC(NC(C)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 260.11364759Da
• Monoisotopic Mass: 260.11364759Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-Tert-butyl-1-4-(trifluoromethyl)phenylurea

3-tert-butyl-1-[4-(trifluoromethyl)phenyl]urea

The compound 3-tert-butyl-1-[4-(trifluoromethyl)phenyl]urea (CAS No. 23742-84-9) is a highly specialized organic compound with significant applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which includes a tert-butyl group and a trifluoromethylphenyl group attached to a central urea moiety. The combination of these groups imparts distinctive chemical properties, making it a valuable molecule for research and development.

Recent studies have highlighted the potential of 3-tert-butyl-1-[4-(trifluoromethyl)phenyl]urea in drug discovery, particularly in the development of antitumor agents. Researchers have explored its ability to inhibit specific enzymes and pathways associated with cancer cell proliferation. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent activity against several human cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.

In addition to its pharmacological applications, 3-tert-butyl-1-[4-(trifluoromethyl)phenyl]urea has also been investigated for its role in agricultural chemistry. Its ability to act as a plant growth regulator has been explored in recent agricultural studies. A 2023 report in *Agricultural Research* indicated that this compound can enhance crop yield by promoting root development and improving stress tolerance in plants.

The synthesis of 3-tert-butyl-1-[4-(trifluoromethyl)phenyl]urea involves a multi-step process that typically begins with the preparation of the tert-butyl isocyanate intermediate. This intermediate is then reacted with an appropriate amine derivative to form the urea moiety. The incorporation of the trifluoromethylphenyl group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

From a structural perspective, the tert-butyl group contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes. Meanwhile, the trifluoromethylphenyl group introduces electronic effects that can modulate the compound's reactivity and bioavailability. These structural features make 3-tert-butyl-1-[4-(trifluoromethyl)phenyl]urea a versatile platform for further chemical modifications and functionalization.

Looking ahead, ongoing research is focused on optimizing the properties of 3-tert-butyl-1-[4-(trifluoromethyl)phenyl]urea for specific applications. For example, chemists are exploring ways to enhance its stability under physiological conditions, which could improve its efficacy as a therapeutic agent. Additionally, efforts are being made to scale up its production while maintaining quality and minimizing environmental impact.

In conclusion, 3-tert-butyl-1-[4-(trifluoromethyl)phenyl]urea (CAS No. 23742-84-9) is a remarkable compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advances in synthesis and application studies, positions it as a key molecule for future innovations in medicine, agriculture, and beyond.